Cas no 1077-16-3 (Hexylbenzene)

Hexylbenzene Properties

Names and Identifiers

• 1-Phenylhexane
• Hexylbenzene
• n-Hexylbenzene1000µg
• hexyl-benzen
• PHENYLHEXANE
• n-hexylbenzen
• N-HEXYLBENZENE
• 4-Hexylbenzene
• Benzene, hexyl-
• hexane,1-phenyl-
• Hexane, 1-phenyl-
• +Expand

• MDL： MFCD00009526
• InChIKey： LTEQMZWBSYACLV-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H18/c1-2-3-4-6-9-12-10-7-5-8-11-12/h5,7-8,10-11H,2-4,6,9H2,1H3
• SMILES： CCCCCCC1=CC=CC=C1
• BRN： 1904786

Computed Properties

• Exact Mass: 162.14100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 5
• Monoisotopic Mass: 162.141
• Heavy Atom Count: 12
• Complexity: 90.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 3.80940
• PSA: 0.00000
• Refractive Index: n20/D 1.486(lit.)
  n20/D 1.486
• Boiling Point: 226 °C(lit.)
• Melting Point: −61 °C (lit.)
• Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
• Color/Form: Colorless transparent to light yellow liquid
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Not determined
• Density: 0.861 g/mL at 25 °C(lit.)

Hexylbenzene Security Information

• Symbol: GHS07 GHS09
• WGK Germany：3
• Safety Term：9
• Safety Instruction： S26-S36-S61-S60
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38; R50/53
• Hazard Level：9
• Dangerous goods sign： Xi N
• Hazardous Material transportation number：UN 3082 9/PG 3
• Hazard Statement： H315,H319,H335,H400
• Warning Statement： P261,P273,P305+P351+P338
• Prompt：warning
• Storage Condition：Store below +30°C.
• PackingGroup：III
• Risk Phrases： 36/37/38-50/53
• Signal Word：Warning
• TSCA：Yes
• HazardClass：9

Hexylbenzene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances